Cas no 2176069-95-5 (2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole)

• Product Name: 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole
• CAS No: 2176069-95-5
• MF: C₁₉H₂₅N₃O₂
• MW: 327.420704603195
• CID: 5338007
• Update Time: 2025-07-23

2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole Chemical and Physical Properties

Names and Identifiers

• (4-cyclobutyl-1,4-diazepan-1-yl)(6-methoxy-1H-indol-2-yl)methanone
• (4-cyclobutyl-1,4-diazepan-1-yl)-(6-methoxy-1H-indol-2-yl)methanone
• 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole

• Inchi： 1S/C19H25N3O2/c1-24-16-7-6-14-12-18(20-17(14)13-16)19(23)22-9-3-8-21(10-11-22)15-4-2-5-15/h6-7,12-13,15,20H,2-5,8-11H2,1H3
• InChI Key： TZUUKJJZFMKEAJ-UHFFFAOYSA-N
• SMILES： O=C(C1=CC2C=CC(=CC=2N1)OC)N1CCCN(CC1)C1CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 454
• XLogP3: 2.9
• Topological Polar Surface Area: 48.6

Additional information on 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole

Introduction to 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole (CAS No. 2176069-95-5)

2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole, identified by its CAS number 2176069-95-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic molecules, characterized by its intricate structural framework that includes a cyclobutyl group, a diazepane ring system, and a methoxy-substituted indole moiety. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and development.

The diazepane core of this molecule is particularly noteworthy, as it represents a subclass of diazepine derivatives that have been extensively studied for their potential pharmacological activities. The presence of the 4-cyclobutyl substituent at the 1-position of the diazepane ring introduces steric hindrance, which can influence the compound's binding affinity and metabolic stability. This structural feature is often exploited to modulate the pharmacokinetic profile of drug candidates, enhancing their bioavailability and reducing unwanted side effects.

The 6-methoxy-1H-indole portion of the molecule contributes to its aromaticity and electron-rich character, which are critical factors in determining its interaction with biological targets. Methoxy-substituted indoles are well-documented for their role in various pharmacological pathways, including modulation of neurotransmitter systems and inhibition of enzyme activity. The integration of these functional groups into a single molecular framework suggests that 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole may exhibit multifaceted biological activities, making it a valuable scaffold for medicinal chemists.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with biological targets. Studies using virtual screening and docking simulations have shown that this compound can potentially interact with proteins involved in inflammation, pain perception, and neurodegenerative diseases. These findings align with the growing interest in developing small-molecule modulators that target central nervous system (CNS) disorders.

The pharmacological potential of this compound has been further explored through in vitro assays. Preliminary data indicate that it may possess inhibitory activity against certain enzymes implicated in metabolic disorders and cancer progression. The diazepane core, in particular, has been associated with anti-inflammatory properties, while the methoxy-indole moiety may contribute to its ability to cross the blood-brain barrier. These combined attributes make 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole a compelling candidate for further investigation.

In addition to its pharmacological promise, the synthesis of this compound represents a significant achievement in organic chemistry. The introduction of the 4-cyclobutyl group into the diazepane ring required careful optimization of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, were employed to construct the desired molecular framework efficiently. These synthetic strategies not only highlight the versatility of modern organic chemistry but also pave the way for scalable production processes.

The development of novel drug candidates often involves rigorous evaluation through preclinical studies to assess their safety and efficacy. Current research initiatives are focusing on evaluating the pharmacokinetic properties of 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole, including its absorption, distribution, metabolism, excretion (ADME), and toxicity (TOX) profiles. These studies are crucial for determining whether this compound can progress to clinical trials and ultimately reach patients suffering from various diseases.

The integration of machine learning and artificial intelligence (AI) into drug discovery has revolutionized the way new compounds are identified and optimized. Predictive models based on large datasets have been developed to identify potential lead compounds with desired biological activities. In this context, 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole has emerged as a structurally interesting molecule that warrants further exploration using these advanced computational tools.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into tangible therapeutic benefits. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock the full potential of molecules like 2-(4-cyclobutyl-1,4-diazepane-1-carbonyl)-6-methoxy-1H-indole, contributing to advancements in human health.